Cas no 440638-20-0 (4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)

4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine structure
440638-20-0 structure
Product Name:4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
CAS No:440638-20-0
MF:C16H16N4S
MW:296.390041351318
CID:3051055
PubChem ID:788513
Update Time:2025-04-21

4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
    • 440638-20-0
    • SR-01000585680
    • STK017665
    • G71468
    • Cambridge id 7117961
    • 4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
    • 4-[5-(BENZYLSULFANYL)-4-ETHYL-1,2,4-TRIAZOL-3-YL]PYRIDINE
    • Enamine_003461
    • AG-690/40751342
    • HMS1403N07
    • SR-01000585680-1
    • benzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
    • WAY-607632
    • AKOS001019195
    • MFCD02227116
    • 4-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
    • 4-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)pyridine
    • Z54461528
    • AS-87157
    • 650-441-3
    • Inchi: 1S/C16H16N4S/c1-2-20-15(14-8-10-17-11-9-14)18-19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
    • InChI Key: WWOIKNZOVDZDAT-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=NN=C(C2C=CN=CC=2)N1CC

Computed Properties

  • Exact Mass: 296.10956770g/mol
  • Monoisotopic Mass: 296.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.9Ų

4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A538521-50mg
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
440638-20-0 95%
50mg
$684.0 2025-03-05
Ambeed
A538521-100mg
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
440638-20-0 95%
100mg
$1162.0 2025-03-05
Ambeed
A538521-250mg
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
440638-20-0 95%
250mg
$1974.0 2025-03-05
abcr
AB601317-250mg
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine; .
440638-20-0
250mg
€2617.90 2024-07-24
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